N-phenyl-N-propan-2-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide

• IUPAC Name: N-phenyl-N-propan-2-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
• InChI: InChI=1S/C19H18N4OS2/c1-13(2)22(14-8-4-3-5-9-14)17(24)12-25-18-20-21-19-23(18)15-10-6-7-11-16(15)26-19/h3-11,13H,12H2,1-2H3
• InChI Key: PFKZEWNHVSOSTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NN=C3N2C4=CC=CC=C4S3
• Molecular Formula: C19H18N4OS2
• Molecular Weight: 382.5 g/mol

Description

1,2,4-Triazolo compounds are of prime importance due to their extensive therapeutic uses. They are a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. They have wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The latest synthetic approaches for the synthesis of triazolothiadiazine and its derivatives have been compiled. The new compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo.

Molecular Structure Analysis

The structure–activity relationship of biologically important 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazines, which have profound importance in drug design, discovery and development.

Chemical Reactions Analysis

The new compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo.

Physical And Chemical Properties Analysis

The IR spectrum, 1 H NMR spectrum, and 13 C NMR spectrum of a similar compound were reported.

Scientific Research Applications

Synthesis of Related Compounds

Research has focused on synthesizing related heterocyclic compounds, demonstrating the versatility of the core chemical structure in generating diverse bioactive molecules. For instance, the synthesis of methyl 2-[2-(4-phenyl[1,2,4]triazolo-[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates and their N-regioisomeric analogs showcases the application of this chemical scaffold in creating compounds with potential biological activities through various synthetic routes (Walid Fathalla, 2015).

Mechanism of Action

Target of Action

It is known that many nitrogen- and sulfur-containing heterocyclic compounds, such as this one, exhibit biological activity .

Biochemical Pathways

It is known that many nitrogen- and sulfur-containing heterocyclic compounds, such as this one, can interact with various biochemical pathways due to their diverse biological activities .

Result of Action

Many nitrogen- and sulfur-containing heterocyclic compounds, such as this one, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

The safety of these compounds was also evaluated.

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases is a future direction.